Cas no 813414-06-1 (1,3-Benzenediol, 5-(2-propenyloxy)-)

• Product name: 1,3-Benzenediol, 5-(2-propenyloxy)-
• CAS No: 813414-06-1
• MF: C₉H₁₀O₃
• MW: 166.1739
• CID: 704123
• PubChem ID: 11309722

1,3-Benzenediol, 5-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(2-propenyloxy)-
• 5-prop-2-enoxybenzene-1,3-diol
• 813414-06-1
• DTXSID60461870
• SCHEMBL16015475

• Inchi： InChI=1S/C9H10O3/c1-2-3-12-9-5-7(10)4-8(11)6-9/h2,4-6,10-11H,1,3H2
• InChI Key： KZWFZWQPOXILJM-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC(=CC(=C1)O)O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų